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Compound of Interest

Compound Name: Allyl methacrylate

Cat. No.: B124383 Get Quote

Allyl methacrylate is a flammable and toxic chemical that requires careful handling and

disposal to ensure the safety of laboratory personnel and the protection of the environment.[1]

[2][3][4] Adherence to proper disposal protocols is not only a matter of safety but also a legal

requirement under regulations set by bodies such as the Environmental Protection Agency

(EPA).[5] This guide provides essential, step-by-step procedures for the safe disposal of allyl
methacrylate in a laboratory setting.

Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with allyl methacrylate. It is a flammable liquid and vapor, harmful if swallowed, toxic in

contact with skin, and fatal if inhaled.[1][2][4] It can also cause skin and serious eye irritation

and may cause damage to organs through prolonged or repeated exposure.[1][4][6] Therefore,

all handling and disposal operations should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[2][7]

Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times when

handling allyl methacrylate. This includes:

Gloves: Neoprene or nitrile rubber gloves are recommended.[2]

Eye Protection: Chemical safety goggles are essential. Contact lenses should not be worn.

[2]
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Protective Clothing: A lab coat or other suitable protective clothing should be worn.[2]

Respiratory Protection: In case of inadequate ventilation, a NIOSH-certified organic vapor

respirator is necessary.[2]

Quantitative Hazard and Property Data
For quick reference, the key quantitative data for allyl methacrylate are summarized in the

table below.

Property Value

CAS Number 96-05-9[3][6]

Molecular Formula C₇H₁₀O₂[1][3]

Molecular Weight 126.15 g/mol [3]

Flash Point 37 °C / 98.6 °F[3]

Boiling Point 144 °C / 291.2 °F[3]

LD50 (Oral, Mouse) 57 mg/kg[4]

LD50 (Dermal, Rabbit) 465 mg/kg[4]

LC50 (Fish, 96h) 0.90 - 1.1 mg/L[2][3]

Step-by-Step Disposal Protocol
Allyl methacrylate must be disposed of as hazardous waste.[3][5] It should never be poured

down the drain or mixed with regular trash.[1][8]

1. Waste Collection:

Designate a specific, compatible container for allyl methacrylate waste. Plastic bottles are

often preferred over glass to minimize the risk of breakage.[5]

The container must have a leak-proof, screw-on cap.[9] Corks or parafilm are not acceptable

closures.[9]
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Ensure the waste container is properly labeled as "Hazardous Waste".[5] The label must

include the full chemical name ("Allyl Methacrylate"), the quantity, the date of generation,

the place of origin (e.g., lab and room number), and the principal investigator's name and

contact information.[5]

2. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated storage area, away

from heat, sparks, open flames, and other sources of ignition.[2][7]

The storage area should be equipped with secondary containment to capture any potential

leaks or spills.[9]

Segregate allyl methacrylate waste from incompatible materials, such as oxidizing agents.

[2]

3. Disposal of Contaminated Materials:

Any materials that have come into contact with allyl methacrylate, such as absorbent paper,

gloves, and other lab supplies, must also be treated as hazardous waste.[9]

These items should be double-bagged in clear plastic bags, sealed, and labeled as

hazardous waste with a list of the chemical constituents.[9]

4. Disposal of Empty Containers:

An empty container that has held allyl methacrylate must be triple-rinsed with a suitable

solvent (e.g., acetone or ethanol) before it can be disposed of as regular trash.[10][11]

The rinsate from the triple-rinse procedure is considered hazardous waste and must be

collected in the designated allyl methacrylate waste container.[10]

After triple-rinsing, deface the original chemical label on the container and remove the cap

before disposing of it in the regular trash.[11]

5. Arranging for Waste Pickup:
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Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[5]

Follow all institutional procedures for waste pickup, which may include completing a

hazardous waste information form.[5]

Experimental Workflow for Disposal
The logical flow for the proper disposal of allyl methacrylate is illustrated in the diagram

below.
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Caption: Workflow for the proper disposal of allyl methacrylate.
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By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of allyl methacrylate, fostering a secure

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scipoly.com [scipoly.com]

2. gelest.com [gelest.com]

3. WERCS Studio - Application Error [assets.thermofisher.com]

4. tcichemicals.com [tcichemicals.com]

5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

6. aozunasia.com [aozunasia.com]

7. Allyl methacrylate(96-05-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

8. acs.org [acs.org]

9. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

10. campussafety.lehigh.edu [campussafety.lehigh.edu]

11. vumc.org [vumc.org]

To cite this document: BenchChem. [Proper Disposal of Allyl Methacrylate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124383#allyl-methacrylate-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b124383?utm_src=pdf-body
https://www.benchchem.com/product/b124383?utm_src=pdf-custom-synthesis
https://scipoly.com/wp-content/uploads/2020/09/m129-sds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/ENEA0120-msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/M0075_EU_6N.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.aozunasia.com/wp-content/uploads/2025/06/Allyl-Methacrylate-MSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6724241_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6724241_EN.htm
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b124383#allyl-methacrylate-proper-disposal-procedures
https://www.benchchem.com/product/b124383#allyl-methacrylate-proper-disposal-procedures
https://www.benchchem.com/product/b124383#allyl-methacrylate-proper-disposal-procedures
https://www.benchchem.com/product/b124383#allyl-methacrylate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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